Cas no 898764-76-6 (3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one)

• Product Name: 3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one
• CAS No: 898764-76-6
• MF: C₁₃H₁₅F₃O
• MW: 244.252814531326
• MDL: MFCD03841102
• CID: 869790
• PubChem ID: 24724004
• Update Time: 2025-04-19

3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one
• 3,3-DIMETHYL-4'-TRIFLUOROMETHYLBUTYROPHENONE
• 3,3-dimethyl-1-(4-(trifluoromethyl)phenyl)butan-1-one
• DTXSID40642403
• AKOS013206782
• 898764-76-6
• SCHEMBL21653948
• MFCD03841102
• AQWNDPCLGNOSKF-UHFFFAOYSA-N

• MDL： MFCD03841102
• Inchi： 1S/C13H15F3O/c1-12(2,3)8-11(17)9-4-6-10(7-5-9)13(14,15)16/h4-7H,8H2,1-3H3
• InChI Key： AQWNDPCLGNOSKF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 244.10700
• Monoisotopic Mass: 244.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.32430